Cas no 955-45-3 (Benzene, 1-nitro-4-(phenylsulfinyl)-)

• Product name: Benzene, 1-nitro-4-(phenylsulfinyl)-
• CAS No: 955-45-3
• MF: C₁₂H₉NO₃S
• MW: 247.269761800766
• CID: 751772
• PubChem ID: 11746959

Benzene, 1-nitro-4-(phenylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-4-(phenylsulfinyl)-
• 1-(benzenesulfinyl)-4-nitrobenzene
• SCHEMBL2816722
• (p-nitrophenyl)(phenyl)sulfoxide
• 955-45-3
• DTXSID30471800
• C12H9NO3S

• Inchi： InChI=1S/C12H9NO3S/c14-13(15)10-6-8-12(9-7-10)17(16)11-4-2-1-3-5-11/h1-9H
• InChI Key： INHMSYYDYOVSTA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.03031432g/mol
• Monoisotopic Mass: 247.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1Ų
• XLogP3: 1.9